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The following table summarizes the key differences between these two research compounds, based on a

2025 technical resource [1].

Get Quote

Feature IGF-1 LR3 IGF-1 DES

Full Name Insulin-like Growth Factor 1 Long Insulin-like Growth Factor 1 Des(1-3)
Arginine 3

Amino Acid Extended sequence (83 amino acids)  Truncated N-terminus (missing first 3

Sequence amino acids)

Primary Research
Characteristic

Reported Half-life

Dominant
Research
Applications

Mechanism /
Binding

Extended half-life, sustained activity

Several hours (prolonged)

Sustained cellular growth
(hypertrophy) studies, long-term
metabolic investigations

Interacts with IGF-1 receptors,
activates PI3K/Akt and Raf/MEK/ERK
pathways; lower binding affinity to
binding proteins

Rapid action, high receptor binding
affinity

20-30 minutes (very short)

Rapid cellular recovery, immediate repair
processes, localized growth studies

Interacts with IGF-1 receptors, activates
PI3K/Akt and Raf/MEK/ERK pathways;

high receptor binding affinity, enhanced

by lactic acid
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Experimental Protocols & Signhaling Pathways

The experimental findings for the data in the table are derived from in-vitro (laboratory) studies. Research

suggests both compounds exert their effects by binding to the IGF-1 receptor (IGF-1R), which triggers

downstream signaling cascades [1].

The diagram below illustrates this common signaling pathway.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://wholesalepeptide.com/resources/2025/06/18/igf-lr3-vs-des-key-differences-and-best-uses-explained/
https://www.smolecule.com/products/s1944062?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing
Raf/MEK/ERK Pathway
Binds to

IGF-1 Receptor

(IGF-1R) ALEIS

l l

ERK

Activation of
Signaling Pathways

/Triggers Triggers
PI3K/Akt Pathwfy

k|| Caapi )

Cell Proliferation
Differentiation

l

Akt

Cell Survival
Protein Synthesis

Click to download full resolution via product page

The general workflow for studying the cellular effects of these compounds involves several key stages, from

preparation to analysis.
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Key Differentiation for Research

The core difference guiding experimental design is their activity profile:

¢ IGF-1 LR3 is characterized by its sustained activity due to a longer half-life, making it suitable for
experiments observing long-term effects like chronic cellular growth or metabolic changes [1].

e IGF-1 DES is defined by its potent but short-lived activity, making it ideal for studies on acute
responses, such as immediate post-stimulus recovery or localized, rapid growth processes [1].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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